Cas no 1171227-79-4 (2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide)

• Product Name: 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide
• CAS No: 1171227-79-4
• MF: C₂₂H₂₇N₅O
• MW: 377.482684373856
• CID: 6342827
• PubChem ID: 44087598
• Update Time: 2025-08-05

2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide
• SR-01000923974
• 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(2,3-dimethylphenyl)acetamide
• VU0649154-1
• AKOS024267779
• F5621-0054
• 1171227-79-4
• SR-01000923974-1
• 2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-(2,3-dimethylphenyl)acetamide
• 2-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide

• Inchi： 1S/C22H27N5O/c1-16-6-5-9-18(17(16)2)25-22(28)15-27-12-10-26(11-13-27)14-21-23-19-7-3-4-8-20(19)24-21/h3-9H,10-15H2,1-2H3,(H,23,24)(H,25,28)
• InChI Key： CDKFNWQBRKTJQG-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC2=NC3C=CC=CC=3N2)CC1)NC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 377.22156050g/mol
• Monoisotopic Mass: 377.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide

Introduction to 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide (CAS No. 1171227-79-4)

2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide, identified by its CAS number 1171227-79-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of structural motifs commonly explored in the development of central nervous system (CNS) therapeutics. The presence of a benzodiazol-2-yl moiety and a piperazine ring suggests potential interactions with neurotransmitter systems, particularly those involving GABAergic and dopaminergic pathways. Such structural features are often engineered to modulate receptor binding affinities and selectivity, which are critical for optimizing pharmacological efficacy while minimizing side effects.

The acetamide functional group at the N-position introduces further complexity, influencing both the metabolic stability and solubility profiles of the compound. These properties are meticulously considered during drug design, as they directly impact bioavailability and therapeutic window. In recent years, there has been growing interest in molecules that combine anxiolytic, sedative, or neuroprotective activities, making 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to hypothesize potential biological activities based on structural analogies. The dimethylphenyl substituent in this compound may contribute to its binding interactions by forming hydrophobic interactions or π-stacking with target proteins. Such interactions are often pivotal in determining a drug's mechanism of action. For instance, studies on related benzodiazepine derivatives have highlighted the importance of aromatic ring systems in modulating GABA-A receptor affinity.

Moreover, the benzodiazol-2-ylmethylpiperazine core structure is reminiscent of several compounds investigated for their potential in treating neurological disorders. The piperazine ring is known for its ability to enhance blood-brain barrier penetration and improve oral bioavailability, while the benzodiazol scaffold is associated with CNS-targeted effects. This combination suggests that CAS No. 1171227-79-4 may exhibit properties useful in conditions such as anxiety disorders, insomnia, or even neurodegenerative diseases where modulation of GABAergic signaling is implicated.

In the context of drug discovery pipelines, compounds like 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide serve as valuable scaffolds for structure-based drug design. By leveraging high-throughput screening (HTS) data and molecular docking studies, researchers can rapidly assess the compound's interaction with potential biological targets. Preliminary virtual screening experiments have indicated that this molecule may exhibit inhibitory activity against certain enzymes or receptors relevant to CNS function.

The synthesis of such complex molecules requires careful consideration of synthetic pathways to ensure high yield and purity. Modern synthetic methodologies often employ transition-metal catalysis or asymmetric reactions to introduce specific stereocenters efficiently. The N-(2,3-dimethylphenyl) moiety demands precise control during installation to avoid unwanted isomers that could compromise biological activity. Advances in continuous flow chemistry have also facilitated the scalable production of such intricate structures, reducing reaction times and improving process economics.

From a medicinal chemistry perspective, one might hypothesize that modifications to the acetamide group could enhance metabolic stability or alter pharmacokinetic profiles. For example, replacing the acetamide with an amide derivative might improve solubility while retaining core pharmacological properties. Such structural variations are routinely explored during lead optimization campaigns to achieve desired therapeutic outcomes.

The broader significance of this compound lies in its potential contribution to understanding disease mechanisms at a molecular level. By investigating its interactions with biological targets—such as neurotransmitter receptors or ion channels—scientists can gain insights into how disruptions in these systems contribute to pathology. This knowledge is instrumental in developing rational therapeutic strategies tailored to specific disease states.

In conclusion,CAS No. 1171227-79-4, corresponding to 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,3-dimethylphenyl)acetamide, represents an intriguing molecule with potential applications in CNS drug development. Its unique structural features—comprising a benzodiazol scaffold linked via a piperazine ring to an N-substituted acetamide—position it as a candidate for further exploration through both experimental and computational approaches. As research continues to uncover new therapeutic targets and methodologies,this compound may emerge as part of future pharmacological interventions, addressing unmet medical needs through innovative chemical design.